Cas no 62770-94-9 (2-Cyclohexen-1-one, 3,6-dimethyl-6-(1-methylethenyl)-)

• Product Name: 2-Cyclohexen-1-one, 3,6-dimethyl-6-(1-methylethenyl)-
• CAS No: 62770-94-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 431826
• PubChem ID: 14445927
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3,6-dimethyl-6-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3,6-dimethyl-6-(1-methylethenyl)-
• 3,6-dimethyl-6-prop-1-en-2-ylcyclohex-2-en-1-one
• DTXSID90560380
• 3,6-Dimethyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-one
• 62770-94-9

• Inchi： 1S/C11H16O/c1-8(2)11(4)6-5-9(3)7-10(11)12/h7H,1,5-6H2,2-4H3
• InChI Key： OYOXNTUZWWCHEU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)CCC1(C)C(=C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07